Cas no 1807207-29-9 (2-Chloro-6-fluoro-4-mercaptopyridine)

2-Chloro-6-fluoro-4-mercaptopyridine is a heterocyclic compound featuring a pyridine core substituted with chloro, fluoro, and mercapto functional groups. This structure imparts reactivity useful in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate for constructing more complex molecules. The presence of both halogen and thiol groups enables selective modifications, facilitating cross-coupling reactions, nucleophilic substitutions, or metal-catalyzed transformations. Its electron-withdrawing substituents enhance stability while allowing precise functionalization. The compound is typically handled under inert conditions due to the thiol group's sensitivity. It serves as a key building block in medicinal chemistry for developing bioactive molecules, including potential kinase inhibitors or antimicrobial agents.

2-Chloro-6-fluoro-4-mercaptopyridine structure

1807207-29-9 structure

Product Name:2-Chloro-6-fluoro-4-mercaptopyridine

CAS No:1807207-29-9

MF:C₅H₃ClFNS

MW:163.600422143936

CID:4902366

Update Time:2025-10-29

2-Chloro-6-fluoro-4-mercaptopyridine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-6-fluoro-4-mercaptopyridine
- Inchi： 1S/C5H3ClFNS/c6-4-1-3(9)2-5(7)8-4/h1-2H,(H,8,9)
- InChI Key： HLYHBVBKMMMUSZ-UHFFFAOYSA-N
- SMILES： ClC1=CC(C=C(N1)F)=S

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 209
XLogP3: 1.9
Topological Polar Surface Area: 44.1

2-Chloro-6-fluoro-4-mercaptopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029010822-250mg	2-Chloro-6-fluoro-4-mercaptopyridine	1807207-29-9	95%	250mg	$989.80	2022-03-31
Alichem	A029010822-1g	2-Chloro-6-fluoro-4-mercaptopyridine	1807207-29-9	95%	1g	$2,952.90	2022-03-31

2-Chloro-6-fluoro-4-mercaptopyridine Related Literature

1. Enantiomorphic symmetry breaking in crystallization of molten sodium chlorate†

Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
2. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
3. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
4. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
5. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220

Additional information on 2-Chloro-6-fluoro-4-mercaptopyridine

Introduction to 2-Chloro-6-fluoro-4-mercaptopyridine (CAS No. 1807207-29-9)

2-Chloro-6-fluoro-4-mercaptopyridine (CAS No. 1807207-29-9) is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its pyridine ring substituted with chlorine, fluorine, and a mercapto group, has garnered attention due to its unique chemical properties and versatility in synthetic chemistry.

The structure of 2-chloro-6-fluoro-4-mercaptopyridine consists of a pyridine ring with substituents at positions 2, 4, and 6. The presence of chlorine and fluorine atoms introduces electron-withdrawing effects, while the mercapto group (-SH) imparts nucleophilic and coordinating properties. These features make the compound highly reactive in various organic transformations, including nucleophilic substitutions, additions, and cyclizations.

Recent studies have highlighted the role of 2-chloro-6-fluoro-4-mersapto pyridine in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a key intermediate in the development of novel antibiotics and anticancer agents. The ability of this compound to undergo metal-catalyzed cross-couplings has further expanded its utility in medicinal chemistry.

In terms of synthesis, CAS No. 1807207-29-9 can be prepared through a variety of methods, including substitution reactions involving chloropyridines and mercaptide ions. The choice of synthetic pathway depends on the desired purity and scale of production. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, leading to higher yields and improved product quality.

The application of 2-chloro-6-fluoro-4-mersapto pyridine extends beyond pharmaceuticals. It has been explored as a precursor in the preparation of advanced materials, such as coordination polymers and metalloorganic frameworks (MOFs). The mercapto group facilitates metal coordination, making this compound valuable in materials science for applications ranging from gas storage to catalysis.

Moreover, CAS No. 1807207-29 has shown promise in agricultural chemistry as a component in pesticides and herbicides. Its ability to inhibit specific enzymes involved in plant growth has made it a subject of interest for developing eco-friendly agrochemicals.

In conclusion, 2-chloro-6-fluoro-4-mersapto pyridine (CAS No. 1807207 - 29 - 9) stands out as a versatile building block in organic synthesis with diverse applications across multiple disciplines. Continued research into its properties and reactivity will undoubtedly unlock new opportunities for its use in both academic and industrial settings.